Cas no 917-98-6 (Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI))
917-98-6 structure
Product Name:Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI)
Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI)
- 2-METHYLALANINE CARBOXY-14C HYDROCHLORIDE
- 917-98-6
- DTXSID00919582
- Valine-1-14C
- 2-Methyl(1-~14~C)alanine
- 2-amino-2-methyl(114C)propanoic acid
- alpha-(1-14C)Aminoisobutyric acid
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- Inchi: 1S/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7)/i3+2
- InChI Key: FUOOLUPWFVMBKG-YZRHJBSPSA-N
- SMILES: O[14C](C(C)(C)N)=O
Computed Properties
- Exact Mass: 105.066571
- Monoisotopic Mass: 105.066571
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: -2.8
Experimental Properties
- Density: 1.109
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.464
Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:-
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
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Hazardous Material Identification:
- Storage Condition:2-8°C
Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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